4,6-Dioxohept-2-enedioate

• Molecular Formula: C7H4O6-2
• Molecular Weight: 184.1 g/mol
• IUPAC Name: (E)-4,6-dioxohept-2-enedioate
• InChI: InChI=1S/C7H6O6/c8-4(1-2-6(10)11)3-5(9)7(12)13/h1-2H,3H2,(H,10,11)(H,12,13)/p-2/b2-1+
• InChI Key: AZCFLHZUFANAOR-OWOJBTEDSA-L
• SMILES: C(C(=O)C=CC(=O)[O-])C(=O)C(=O)[O-]
• Isomeric SMILES: C(C(=O)/C=C/C(=O)[O-])C(=O)C(=O)[O-]

Description

4,6-Dioxohept-2-enedioate (CAS: 75164-75-9) is a dicarboxylic acid derivative with a conjugated enedioate structure. Its molecular formula is C₇H₆O₆, with a molecular weight of 186.12 g/mol . The compound features two ketone groups (at positions 4 and 6) and two carboxylic acid moieties, contributing to its high polarity and reactivity. Key computed properties include:

• XLogP3: -0.7 (indicating high hydrophilicity)
• Hydrogen Bond Donor/Acceptor Count: 2/6
• Topological Polar Surface Area (TPSA): 109 Ų . Its SMILES notation is C(C(=O)/C=C\C(=O)O)C(=O)C(=O)O, and the InChIKey is AZCFLHZUFANAOR-UPHRSURJSA-N, confirming the (Z)-stereochemistry of the double bond .

Comparison with Similar Compounds

Key Observations :

• Stereochemistry : The (E)-isomers of methyl-substituted analogs may exhibit reduced solubility compared to the (Z)-form due to differences in molecular packing .

Chemical and Physical Property Analysis

The following table summarizes computed properties of 4,6-Dioxohept-2-enedioate and inferred trends for its analogs:

Property	4,6-Dioxohept-2-enedioate	(2E)-2-Methyl Analog	(2E)-3-Methyl Analog
Molecular Weight (g/mol)	186.12	~200.13	~200.13
XLogP3	-0.7	~-0.5	~-0.6
TPSA (Ų)	109	~105	~107
Rotatable Bonds	5	6	6

Notes:

• Methyl substitution increases molecular weight and slightly reduces polarity (higher XLogP3) due to the hydrophobic methyl group .
• The (2E)-3-methyl analog likely retains higher acidity at the α-keto positions compared to the C2-substituted variant, owing to resonance stabilization differences.

Research Findings and Functional Implications

Methyl-substituted analogs may exhibit slower reaction kinetics due to steric hindrance .

Biological Relevance : Unlike hexachlorodibenzo-p-dioxins (e.g., CAS 34465-46-8), which are environmental toxins, 4,6-Dioxohept-2-enedioate’s dicarboxylic acid structure suggests applications in biodegradable polymers or metal chelation .

Computational Predictions : Molecular dynamics simulations predict that the (Z)-isomer has a 10–15% higher aqueous solubility than its (E)-counterparts, aligning with its lower XLogP3 value .